Cas no 954228-57-0 (Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate)

Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-pyridin-4-yloxypiperidine-1-carboxylate
- 3-(Pyridin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
- 3-(Pyridin-4-yloxy)-piperidine-1-carboxylic acid t-butyl ester
- TERT-BUTYL 3-(PYRIDIN-4-YLOXY)PIPERIDINE-1-CARBOXYLATE
- MFCD09862031
- MB07897
- F6480-0854
- AS-71947
- 1-Boc-3-pyridin-4-yloxypiperidine
- W12281
- AKOS027256019
- CS-0038076
- TERT-BUTYL3-(PYRIDIN-4-YLOXY)PIPERIDINE-1-CARBOXYLATE
- 954228-57-0
- Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate
-
- MDL: MFCD09862031
- Inchi: InChI=1S/C15H22N2O3/c1-15(2,3)20-14(18)17-10-4-5-13(11-17)19-12-6-8-16-9-7-12/h6-9,13H,4-5,10-11H2,1-3H3
- InChI Key: AREYBAUQIHNEEM-UHFFFAOYSA-N
- SMILES: CC(C)(C)OC(=O)N1CCCC(C1)OC2=CC=NC=C2
Computed Properties
- Exact Mass: 278.16304257g/mol
- Monoisotopic Mass: 278.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 51.7Ų
Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B942260-250mg |
tert-Butyl 3-(pyridin-4-yloxy)piperidine-1-carboxylate |
954228-57-0 | ≥95% | 250mg |
¥1,665.00 | 2022-09-02 | |
Chemenu | CM323946-1g |
tert-Butyl 3-(pyridin-4-yloxy)piperidine-1-carboxylate |
954228-57-0 | 95% | 1g |
$589 | 2021-08-18 | |
Aaron | AR00IJRB-1g |
3-(Pyridin-4-Yloxy)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester |
954228-57-0 | 95% | 1g |
$693.00 | 2024-05-20 | |
1PlusChem | 1P00IJIZ-5g |
3-(Pyridin-4-Yloxy)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester |
954228-57-0 | 95% | 5g |
$1898.00 | 2024-04-19 | |
A2B Chem LLC | AI64315-250mg |
3-(Pyridin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester |
954228-57-0 | 95% | 250mg |
$304.00 | 2024-07-18 | |
1PlusChem | 1P00IJIZ-500mg |
3-(Pyridin-4-Yloxy)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester |
954228-57-0 | 95% | 500mg |
$452.00 | 2024-04-19 | |
A2B Chem LLC | AI64315-1g |
3-(Pyridin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester |
954228-57-0 | 95% | 1g |
$608.00 | 2024-07-18 | |
A2B Chem LLC | AI64315-5g |
3-(Pyridin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester |
954228-57-0 | 95% | 5g |
$1824.00 | 2024-07-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1108716-1g |
tert-Butyl 3-(pyridin-4-yloxy)piperidine-1-carboxylate |
954228-57-0 | 95+% | 1g |
¥4773.00 | 2024-04-24 | |
TRC | B705208-10mg |
Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate |
954228-57-0 | 10mg |
$ 50.00 | 2022-06-06 |
Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate Related Literature
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
-
2. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
-
Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
Additional information on Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate
Recent Advances in the Study of Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate (CAS: 954228-57-0)
In recent years, the compound Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate (CAS: 954228-57-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in the synthesis of various bioactive molecules, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its chemical properties, synthetic pathways, and therapeutic potential.
One of the primary areas of interest surrounding Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate is its role as a building block in the synthesis of novel pharmaceutical agents. Recent studies have demonstrated its utility in the construction of piperidine-based scaffolds, which are prevalent in many biologically active compounds. Researchers have successfully employed this intermediate in the synthesis of potential candidates for the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease. The compound's unique structural features, such as the tert-butyl carbamate group and the pyridinyloxy moiety, contribute to its versatility in medicinal chemistry.
In addition to its synthetic applications, Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate has also been investigated for its potential pharmacological properties. A recent study published in the Journal of Medicinal Chemistry explored the compound's interaction with various neurotransmitter receptors, revealing its moderate affinity for serotonin and dopamine receptors. These findings suggest that derivatives of this compound could be further optimized to develop selective receptor modulators with potential applications in the treatment of mood disorders and schizophrenia.
Another significant advancement in the study of this compound involves its use in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins via the ubiquitin-proteasome system. Researchers have incorporated Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate into the design of PROTAC molecules targeting disease-related proteins, such as those involved in cancer progression. Preliminary results indicate that these PROTACs exhibit promising activity in preclinical models, highlighting the compound's potential in targeted protein degradation strategies.
Despite these promising developments, challenges remain in the large-scale synthesis and optimization of Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes and catalytic methods. For instance, a study published in Organic Process Research & Development reported a scalable and cost-effective synthesis of this intermediate using palladium-catalyzed cross-coupling reactions, which could facilitate its broader application in pharmaceutical manufacturing.
In conclusion, Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate (CAS: 954228-57-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential pharmacological properties make it a promising candidate for further investigation. Future studies should focus on optimizing its derivatives for specific therapeutic applications and addressing the challenges associated with its large-scale production. As research in this area progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
954228-57-0 (Tert-Butyl 3-Pyridin-4-Yloxypiperidine-1-Carboxylate) Related Products
- 1115999-12-6(N-(4-bromophenyl)methyl-1-6-(4-ethylphenoxy)pyrimidin-4-ylpiperidine-4-carboxamide)
- 1049753-61-8(4,5,6,7,8,9-Hexahydrocyclooctad1,3thiazol-2-amine Hydrobromide)
- 851132-57-5(N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
- 947320-08-3(Methyl 4-isopropylpicolinate)
- 2229113-97-5(3-amino-3-(6-chloro-2-methoxypyridin-3-yl)propanoic acid)
- 1376259-14-1(3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-)
- 1331592-89-2((2E)-N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-(furan-2-yl)prop-2-enamide)
- 1251951-52-6(Cyclopropaneacetamide, α-amino-N-methyl-, (αS)-)
- 2010325-18-3(8-azabicyclo3.2.1octane-3-thiol)
- 1421258-65-2(Fmoc-(R)-3-Amino-4-(4-methoxy-phenyl)-butyric acid)




